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Compound of Interest

Compound Name: Methyl elaidate

CAS No.: 67762-38-3

Cat. No.: B3428367

Get Quote

[Shanghai, China – December 12, 2025] – For researchers, scientists, and drug development

professionals engaged in the precise quantification of fatty acids, particularly trans fatty acids,

methyl elaidate stands as an indispensable reference standard. Its well-defined chemical

properties and consistent performance in Gas Chromatography (GC) make it a cornerstone for

accurate and reproducible results in food science, clinical diagnostics, and pharmaceutical

research.

Methyl elaidate is the methyl ester of elaidic acid, the principal trans isomer of oleic acid. In

GC analysis, it serves as a crucial calibrant and external standard for the identification and

quantification of trans fatty acid methyl esters (FAMEs) in complex mixtures.[1][2] The accurate

determination of trans fats is of paramount importance due to their well-documented adverse

effects on cardiovascular health.

This application note provides detailed protocols for the use of methyl elaidate as a GC

reference standard, including sample preparation, instrument parameters, and data analysis.
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A thorough understanding of the physicochemical properties of methyl elaidate is essential for

its effective use as a reference standard.

Property Value

Chemical Name Methyl (E)-octadec-9-enoate

Synonyms
Methyl trans-9-octadecenoate, Elaidic acid

methyl ester

CAS Number 1937-62-8

Molecular Formula C₁₉H₃₆O₂

Molecular Weight 296.49 g/mol

Appearance Colorless to pale yellow liquid or solid

Melting Point 9-10 °C

Purity (typical) ≥99.0% (GC)

Application: Quantitative Analysis of Trans Fatty
Acids
Methyl elaidate is primarily used to create a calibration curve for the quantitative analysis of

trans fatty acids in various matrices, including food products, biological samples, and

pharmaceutical formulations. The following data illustrates a typical calibration curve generated

using a methyl elaidate standard.

Methyl Elaidate Calibration Curve Data (GC-FID)
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Concentration (µg/mL) Peak Area (Arbitrary Units)

10 150,000

25 375,000

50 750,000

100 1,500,000

250 3,750,000

500 7,500,000

Typical Retention Times of Fatty Acid Methyl Esters
(FAMEs)
The retention time of methyl elaidate is a key parameter for its identification in a

chromatogram. The following table provides typical retention times for common FAMEs on a

BPX-70 capillary column, a highly polar column suitable for separating cis and trans isomers.

Fatty Acid Methyl Ester Shorthand Notation
Typical Retention Time
(minutes)

Methyl Myristate C14:0 15.2

Methyl Palmitate C16:0 18.5

Methyl Palmitoleate (cis) C16:1n7c 19.1

Methyl Stearate C18:0 22.8

Methyl Elaidate (trans) C18:1n9t 23.5

Methyl Oleate (cis) C18:1n9c 23.8

Methyl Linoleate (cis,cis) C18:2n6c 25.1

Methyl Linolenate (cis,cis,cis) C18:3n3c 26.5

Methyl Arachidate C20:0 28.9

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3428367/docs?utm_src=pdf-body#methyl-elaidate-a-gold-standard-for-trans-fat-analysis-by-gas-chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following protocols provide a detailed methodology for the analysis of trans fatty acids

using methyl elaidate as a reference standard. These protocols are based on established

methods such as AOAC 996.06 and AOCS Ce 1j-07.

I. Sample Preparation: Fatty Acid Methylation
To prepare fatty acids for GC analysis, they must first be converted to their corresponding fatty

acid methyl esters (FAMEs). This process, known as methylation or transesterification, reduces

the polarity of the fatty acids, making them more volatile and suitable for GC analysis.

Materials:

Sample containing lipids (e.g., food homogenate, extracted oil, plasma)

Internal standard (e.g., methyl heptadecanoate, C17:0)

0.5 M Sodium hydroxide in methanol

14% Boron trifluoride (BF₃) in methanol

Saturated sodium chloride solution

Hexane (GC grade)

Anhydrous sodium sulfate

Procedure:

Saponification:

Accurately weigh approximately 100 mg of the lipid-containing sample into a screw-cap

test tube.

Add a known amount of internal standard.

Add 2 mL of 0.5 M methanolic NaOH.
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Cap the tube tightly and heat in a water bath at 100°C for 5-10 minutes, with occasional

vortexing, until the fat globules go into solution.

Esterification:

Cool the tube to room temperature.

Add 2 mL of 14% BF₃-methanol solution.

Cap the tube tightly and heat in a water bath at 100°C for 30 minutes.

Extraction of FAMEs:

Cool the tube to room temperature.

Add 2 mL of saturated NaCl solution and 2 mL of hexane.

Cap the tube and vortex vigorously for 1 minute.

Centrifuge at a low speed to separate the layers.

Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

Add a small amount of anhydrous sodium sulfate to dry the extract.

Final Preparation:

The FAME extract is now ready for GC analysis. The concentration may be adjusted with

hexane as needed.

II. Gas Chromatography (GC) Analysis
Instrumentation and Conditions:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID)

Column: BPX-70 (or equivalent highly polar cyanopropyl siloxane column), 100 m x 0.25 mm

ID, 0.2 µm film thickness
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Carrier Gas: Helium or Hydrogen

Injector Temperature: 225°C

Detector Temperature: 250°C

Oven Temperature Program:

Initial temperature: 100°C, hold for 4 minutes

Ramp 1: 3°C/minute to 240°C

Hold at 240°C for 15 minutes

Injection Volume: 1 µL

Split Ratio: 100:1

Procedure:

Standard Preparation:

Prepare a stock solution of methyl elaidate in hexane at a concentration of 1 mg/mL.

Perform serial dilutions to create a series of calibration standards with concentrations

ranging from 10 to 500 µg/mL.

Calibration Curve:

Inject each calibration standard into the GC-FID system.

Record the peak area for methyl elaidate at its characteristic retention time.

Plot a graph of peak area versus concentration to generate a calibration curve.

Sample Analysis:

Inject the prepared FAME extract from the sample into the GC-FID system.
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Identify the methyl elaidate peak based on its retention time, confirmed by the analysis of

the standard.

Quantify the amount of methyl elaidate in the sample by comparing its peak area to the

calibration curve.

Visualizations
Experimental Workflow for Trans Fat Analysis
The following diagram illustrates the complete workflow from sample receipt to the final

quantification of trans fatty acids using methyl elaidate as a reference standard.
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Caption: Workflow for the quantitative analysis of trans fatty acids.

The Role of Methyl Elaidate as a Reference Standard
This diagram illustrates the logical relationship between cis and trans isomers of C18:1 fatty

acid and highlights the function of methyl elaidate as the standard for identifying and

quantifying the trans form.
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Caption: Methyl elaidate's role as the trans isomer reference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3428367/docs#methyl-elaidate-a-gold-standard-for-
trans-fat-analysis-by-gas-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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